2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-methyl-N-[4-(3-methylbutanoylamino)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O2/c1-13(2)12-18(22)20-15-8-10-16(11-9-15)21-19(23)17-7-5-4-6-14(17)3/h4-11,13H,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: FKUJCTFPONEVEW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)NC(=O)CC(C)C

Description

2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, and acts on the same cannabinoid receptors in the brain. In

Mechanism of Action

2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide acts on the same cannabinoid receptors in the brain as natural cannabinoids, such as THC. Specifically, 2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide binds to the CB1 receptor, which is primarily located in the brain and is responsible for the psychoactive effects of cannabinoids. This binding leads to the activation of the receptor and the subsequent release of neurotransmitters, such as dopamine and serotonin, which are responsible for the feelings of euphoria and relaxation associated with cannabinoid use.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide are similar to those of other synthetic cannabinoids. These effects include increased heart rate, blood pressure, and body temperature, as well as changes in mood, perception, and cognition. In addition, synthetic cannabinoids have been shown to have a higher affinity for cannabinoid receptors than natural cannabinoids, which can lead to more potent and unpredictable effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide in lab experiments is its potency and ability to produce consistent effects. This allows researchers to study the effects of synthetic cannabinoids in a controlled environment. However, one limitation is the potential for unpredictable and dangerous side effects, which can make it difficult to conduct research safely.

Future Directions

There are many future directions for research on 2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential. Another area of interest is the study of the long-term effects of synthetic cannabinoid use on the brain and behavior. Additionally, research on the interactions between synthetic cannabinoids and other drugs, such as opioids and benzodiazepines, could provide valuable insights into the potential risks and benefits of these compounds.

Synthesis Methods

The synthesis of 2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide involves the reaction of 2-methylbenzoic acid with 3-methylbutanoyl chloride to form 2-methyl-N-(3-methylbutanoyl)benzamide. This intermediate is then reacted with 4-aminophenylboronic acid in the presence of a palladium catalyst to form 2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide.

Scientific Research Applications

2-methyl-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been used in scientific research to study the effects of synthetic cannabinoids on the brain and behavior. This compound has been shown to have potent psychoactive effects, similar to other synthetic cannabinoids, and has been used as a tool to understand the mechanisms of action of these compounds.